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Introduction

Involucrin is a key structural protein involved in the formation of the cornified envelope in
terminally differentiating keratinocytes. Its study is crucial for understanding skin barrier
function and related pathologies. Recombinant expression of involucrin, typically in prokaryotic
systems like Escherichia coli, is a common strategy to obtain sufficient quantities for research
and development. However, high-level expression in E. coli often leads to the formation of
insoluble inclusion bodies, necessitating specific protocols for solubilization, refolding, and
purification to obtain biologically active protein.

These application notes provide a comprehensive overview and detailed protocols for the
isolation and purification of recombinant involucrin, with a primary focus on His-tagged
involucrin expressed in E. coli. The workflow addresses the common challenge of inclusion
body formation and outlines a multi-step purification strategy to achieve high purity.

Overview of the Purification Workflow

The purification of recombinant involucrin from E. coli expression systems, especially when
sequestered in inclusion bodies, follows a multi-stage process. This workflow is designed to
maximize the recovery of soluble, correctly folded, and pure involucrin.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Isolation and
Purification of Recombinant Involucrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380792#techniques-for-isolating-and-purifying-
recombinant-involucrin-protein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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